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Compound of Interest

Compound Name: 1-Chlorohexane

CAS No.: 70776-07-7

Cat. No.: B7769338

Get Quote

1-Chlorohexane (CAS: 544-10-5) is a halogenated alkyl chloride. For disposal purposes, it is

classified as a D001 Ignitable Hazardous Waste under RCRA regulations due to its flash point

of ~27°C (81°F).[1]

Crucial Operational Directive: Although 1-Chlorohexane is not an F-listed solvent (like

Methylene Chloride), it must be segregated into the "Halogenated Waste" stream. Mixing it with

non-halogenated solvents (e.g., Acetone, Ethanol) contaminates the cheaper fuel-blending

waste stream, forcing the entire container to undergo more expensive incineration protocols.[1]

Hazard Profile & Physical Properties
Before handling waste, verify the chemical state.[1] 1-Chlorohexane is a flammable liquid that

poses long-term aquatic toxicity.
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Property Value Operational Implication

Flash Point 27°C - 35°C (81°F - 95°F)

High Fire Risk. Ground all

containers during transfer to

prevent static discharge.[1]

Density 0.879 g/mL
Lighter than water; will float on

aqueous spills.

Solubility Insoluble in water
Two-phase waste; do not

attempt to dilute with water.

Reactivity Stable

Incompatible with strong

oxidizers and strong bases.[2]

[3]

RCRA Code D001 (Ignitable)
Requires "Flammable"

labeling.

Personal Protective Equipment (PPE) & Engineering
Controls
Standard nitrile exam gloves provide insufficient protection against prolonged contact with

chlorinated hydrocarbons.

Respiratory: Handle strictly within a certified chemical fume hood.

Skin/Body: Lab coat and chemical-resistant apron.

Hand Protection:

Primary (Immersion/Spill):Viton® or Polyvinyl Alcohol (PVA) gloves.

Secondary (Splash Only): Thick Nitrile (>8 mil). Note: Standard 4-mil nitrile degrades

rapidly upon exposure to alkyl halides; change immediately if splashed.[1]

Eye Protection: Chemical splash goggles (ANSI Z87.1).
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Waste Characterization & Segregation Logic
Understanding why we segregate 1-Chlorohexane prevents costly disposal errors.

The "Halogen Rule"
Waste disposal facilities categorize liquid organic waste into two primary streams:

Fuel Blending (Non-Halogenated): High BTU value, burned as fuel in cement kilns. Low cost.

Destructive Incineration (Halogenated): Requires scrubbers to neutralize acid gases (HCl)

formed during combustion. High cost.

Protocol: Even though 1-Chlorohexane is D001, the presence of Chlorine requires it to go to

Destructive Incineration.[1]

Diagram 1: Waste Segregation Decision Tree This logic ensures you select the correct waste

stream, preventing "up-coding" of cheaper waste.[1]

Start: Liquid Organic Waste

Does it contain Halogens?
(Cl, Br, F, I)

Is Flash Point < 60°C?

Yes (1-Chlorohexane)

Stream A: Non-Halogenated
(Fuel Blending)

Code: D001

No (e.g., Acetone)

Stream B: Halogenated
(Incineration)

Code: D001 + Halogen Tag

Yes (Flammable) No (Toxic/Halogenated)
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Caption: Decision logic for segregating 1-Chlorohexane into the Halogenated Waste stream to

ensure regulatory compliance and cost efficiency.

Step-by-Step Disposal Protocol
Step 1: Container Selection

Allowed: Amber glass bottles (preferred), High-Density Polyethylene (HDPE), or Teflon-lined

steel cans.[1]

Prohibited: Do not use aluminum containers if the waste pH is unstable, as acidity can

corrode aluminum, leading to leaks.[1]

Step 2: Accumulation
Place the waste container in a Satellite Accumulation Area (SAA) near the point of

generation.

Ensure the container is in secondary containment (tray) capable of holding 110% of the

volume.

Grounding: If pouring more than 4 liters, attach a ground wire between the source and

receiving container to dissipate static charge.

Step 3: Labeling
Mark the tag with the following specific details:

Chemical Name: "1-Chlorohexane Waste" (Do not use abbreviations or formulas like

).

Hazards: Check "Flammable" and "Toxic".

Composition: "1-Chlorohexane >95%" (or actual concentration).

Step 4: Scheduling Pickup
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Contact your EHS (Environmental Health & Safety) department. Ensure the profile lists the

waste as "Flammable Liquid, Halogenated."[1]

Spill Response (Emergency Disposal)
Diagram 2: Spill Response Workflow Follow this workflow for immediate containment and

disposal of accidental releases.

Assess Volume & Risk

Small Spill (<500 mL)
In Fume Hood

Large Spill (>500 mL)
Or Outside Hood

Don PPE:
Viton Gloves, Goggles

Evacuate Area
Call EHS/Emergency

Absorb with
Vermiculite or Sand

Collect into
Sealed Container

Label as
'Hazardous Debris'

Click to download full resolution via product page

Caption: Operational workflow for determining whether to manage a 1-Chlorohexane spill

locally or escalate to emergency services.

Cleanup Procedure (Small Spill):

Extinguish Sources: Turn off hot plates and stirrers immediately.

Absorb: Use inert absorbents like vermiculite, sand, or "pig" mats.[1] Do not use paper

towels as they increase the surface area for flammable vapor generation.

Collect: Scoop absorbed material into a wide-mouth jar or heavy-duty polyethylene bag.

Disposal: Label the debris container as "Hazardous Waste - Solid Debris (Contaminated with

1-Chlorohexane)."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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